Cas no 465534-73-0 (N-{3,5-dioxo-4-azatricyclo5.2.1.0^{2,6}dec-8-en-4-yl}adamantane-1-carboxamide)

• Product Name: N-{3,5-dioxo-4-azatricyclo5.2.1.0^{2,6}dec-8-en-4-yl}adamantane-1-carboxamide
• CAS No: 465534-73-0
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 6243328
• PubChem ID: 2837506
• Update Time: 2025-05-25

N-{3,5-dioxo-4-azatricyclo5.2.1.0^{2,6}dec-8-en-4-yl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3,5-dioxo-4-azatricyclo5.2.1.0^{2,6}dec-8-en-4-yl}adamantane-1-carboxamide
• N-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}adamantane-1-carboxamide
• Z56845742
• (3r,5r,7r)-N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)adamantane-1-carboxamide
• CBDivE_012073
• SR-01000201152-1
• Oprea1_552530
• N-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)adamantane-1-carboxamide
• AKOS001019072
• F1449-0076
• 465534-73-0
• HMS1782A18
• AKOS016878830
• SR-01000201152

• Inchi： 1S/C20H24N2O3/c23-17-15-13-1-2-14(6-13)16(15)18(24)22(17)21-19(25)20-7-10-3-11(8-20)5-12(4-10)9-20/h1-2,10-16H,3-9H2,(H,21,25)
• InChI Key： NOZQPOBODIBCFC-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NN1C(C2C3C=CC(C3)C2C1=O)=O

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.5Ų

Additional information on N-{3,5-dioxo-4-azatricyclo5.2.1.0^{2,6}dec-8-en-4-yl}adamantane-1-carboxamide

Comprehensive Analysis of N-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}adamantane-1-carboxamide (CAS No. 465534-73-0)

The compound N-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}adamantane-1-carboxamide (CAS No. 465534-73-0) is a highly specialized organic molecule with a unique tricyclic structure. Its complex name reflects its intricate chemical architecture, combining an adamantane moiety with a 4-azatricyclo core. This hybrid structure has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug design and advanced polymer development.

Recent studies have focused on the adamantane-carboxamide derivatives for their remarkable thermal stability and molecular rigidity. The 3,5-dioxo-4-azatricyclo component contributes to the compound's unique electronic properties, making it particularly interesting for researchers exploring novel heterocyclic compounds with potential bioactive characteristics. The presence of both enone and amide functionalities in the same molecule creates multiple sites for chemical modification, offering versatile synthetic possibilities.

From a pharmaceutical perspective, the adamantane-1-carboxamide portion of the molecule shares structural similarities with several clinically approved drugs, sparking interest in its potential therapeutic applications. The rigid tricyclic framework may contribute to enhanced binding affinity with biological targets, while the dioxo-azatricyclo system could offer metabolic stability advantages. These features align with current drug discovery trends focusing on molecular complexity and three-dimensionality in lead compounds.

In materials science, the compound's unique combination of adamantane and azatricyclo units suggests potential applications in high-performance polymers. The rigid structure could impart exceptional thermal resistance, while the polar carboxamide group might facilitate specific intermolecular interactions. Researchers are particularly interested in how these properties might translate to advanced materials for electronic applications or specialty coatings.

Synthetic approaches to N-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}adamantane-1-carboxamide typically involve multi-step procedures that carefully construct both the tricyclic core and the adamantane appendage. Recent literature highlights innovative methods for introducing the enone functionality while preserving the sensitive amide linkage. These synthetic challenges have made the compound a subject of interest in methodology development and green chemistry initiatives.

The compound's physicochemical properties are currently under investigation, with preliminary data suggesting interesting solubility characteristics. The balance between the hydrophobic adamantane portion and the polar dioxo-azatricyclo system creates unique solvation behavior that may be tunable through structural modifications. This property profile makes it particularly relevant to current research in drug formulation and delivery systems.

Analytical characterization of 465534-73-0 presents both challenges and opportunities for advanced spectroscopic techniques. The complex tricyclic structure requires sophisticated NMR strategies for complete assignment, while the conjugated enone system offers distinctive UV-Vis signatures. These analytical aspects contribute to the compound's value as a case study in structural elucidation methodologies.

Looking forward, N-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}adamantane-1-carboxamide represents an exciting platform for interdisciplinary research. Its structural features touch upon several contemporary themes in chemical research, including molecular design, structure-property relationships, and functional material development. As synthetic methods improve and understanding of its properties deepens, this compound may find applications bridging the gap between pharmaceutical and materials sciences.